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Compound of Interest

Compound Name: Allylpalladium(II) chloride dimer

Cat. No.: B078185 Get Quote

Allylpalladium(II) Chloride Dimer: A
Comprehensive Overview
For Researchers, Scientists, and Drug Development Professionals

Allylpalladium(II) chloride dimer is a key organometallic compound with significant

applications in organic synthesis and catalysis. This document provides a concise technical

summary of its fundamental chemical properties.

Core Chemical Data
The essential chemical and physical properties of allylpalladium(II) chloride dimer are

summarized below. This data is critical for its use in experimental design and chemical

synthesis.
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Property Value References

Chemical Formula C₆H₁₀Cl₂Pd₂ [1][2][3][4]

[(η³-C₃H₅)PdCl]₂ [1]

Molecular Weight 365.85 g/mol [1][3]

365.89 g/mol [2][4][5][6]

Appearance Pale yellow, crystalline solid [1][3]

Yellow powder [7]

Melting Point Decomposes at 155-156 °C [1][3]

120 °C (decomposes) [2][4][7]

Solubility

Insoluble in water. Soluble in

chloroform, benzene, acetone,

and methanol.

[1][3][8]

CAS Number 12012-95-2 [2][5][6]

Structural Representation
The dimeric structure of allylpalladium(II) chloride is a key feature, with two palladium atoms

bridged by two chloride ligands. Each palladium atom is also bonded to an allyl group.

Caption: Dimeric structure of allylpalladium(II) chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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